4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoic acid

• IUPAC Name: 4-(2-ethyl-1,2,4-triazol-3-yl)benzoic acid
• InChI: InChI=1S/C11H11N3O2/c1-2-14-10(12-7-13-14)8-3-5-9(6-4-8)11(15)16/h3-7H,2H2,1H3,(H,15,16)
• InChI Key: YVKQEMBQIYZDNG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=N1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoic acid (ETBA) is a synthetic compound belonging to the class of organic compounds known as triazoles. It is a heterocyclic compound consisting of an ethyl group attached to a five-membered nitrogen-containing ring. ETBA is a commonly used compound in the scientific research field due to its versatile properties and wide range of applications.

Scientific Research Applications

Crystal Structure and Activity Predictions

• Structure-Activity Relationships: The crystal structures of benzoic acids, including 2-[3-(o-methylphenoxymethyl)-5-phenyl-[1,2,4]triazol-4-yl]-benzoic acid and 2-[3-(m-methylphenoxymethyl)-5-phenyl-[1,2,4]triazol-4-yl]-benzoic acid, have been analyzed, revealing different structural motifs and interactions like C-H...π and π...π. This analysis helps in predicting the bioactivity of compounds, such as their potential as Endothelin B receptor antagonists (Dinesh, 2013).

Synthesis and Antifungal Activity

• Synthesis of Triazolylindole Derivatives: Novel derivatives of 1,2,4-triazole have been synthesized, including compounds with benzoic acid groups. These compounds were evaluated for their antifungal activity, demonstrating the potential use of 1,2,4-triazole derivatives in developing new antifungal agents (Singh & Vedi, 2014).

Metal Complex Formation

• Metal Complexes and Ligands: Research on 3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazole and 4-[3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic acid shows their ability to form complexes with metals like FeIII and Al3+. These studies are crucial for understanding the interactions and stability of metal complexes in various chemical and biological contexts (Stucky et al., 2008).

Luminescence Sensing

• Lanthanide Metal–Organic Frameworks: The synthesis of 3D lanthanide metal–organic frameworks using 1,2,3-triazole-containing tricarboxylic acid ligands demonstrates the potential of these compounds in luminescence sensing of metal ions and nitroaromatic compounds (Wang et al., 2016).

Supramolecular Chemistry

• Supramolecular Transition Metal Complexes: Research on supramolecular transition metal complexes based on triazole-benzoic acid derivatives highlights the synthesis, structural characterization, and thermal properties of these complexes. This work contributes to the field of supramolecular chemistry and the design of new materials (Wang et al., 2018).